Cas no 92316-53-5 (2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid)

2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid is a sulfamoyl benzoic acid derivative characterized by its chloro and isopropyl-substituted sulfonamide functional groups. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. Its structural features, including the sulfamoyl moiety and carboxylic acid group, enhance reactivity and enable selective modifications, making it valuable for constructing complex molecules. The chloro substituent contributes to electrophilic reactivity, while the isopropyl group may influence steric and solubility properties. The compound's stability under standard conditions ensures consistent performance in synthetic applications. Proper handling is advised due to potential reactivity with sensitive functional groups.
2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid structure
92316-53-5 structure
Product Name:2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid
CAS No:92316-53-5
MF:C11H14ClNO4S
MW:291.75116109848
CID:810173
PubChem ID:2555978
Update Time:2025-06-07

2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-chloro-5-[[methyl(1-methylethyl)amino]sulfonyl]-
    • 2-chloro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
    • 2-CHLORO-5-{[ISOPROPYL(METHYL)AMINO]SULFONYL}BENZOIC ACID
    • HMS2733D06
    • 2-CHLORO-5-{[ISOPROPYL(METHYL)AMINO]SULFONYL}BENZOICACID
    • 92316-53-5
    • CS-0222786
    • SR-01000059959-1
    • DTXSID90368929
    • MLS001002553
    • EN300-11264
    • Z53040203
    • SMR000369079
    • SR-01000059959
    • CHEMBL1332722
    • AKOS000118617
    • SB82365
    • 2-Chloro-5-([isopropyl(methyl)amino]sulfonyl)benzoic acid
    • 2-Chloro-5-(N-isopropyl-N-methylsulfamoyl)benzoic acid
    • 2-Chloro-5-(N-isopropyl-N-methylsulfamoyl)benzoicacid
    • 2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid
    • Inchi： 1S/C11H14ClNO4S/c1-7(2)13(3)18(16,17)8-4-5-10(12)9(6-8)11(14)15/h4-7H,1-3H3,(H,14,15)
    • InChI Key： PBMZQGCWEFDASK-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1C(=O)O)S(N(C)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 291.03300
  • Monoisotopic Mass: 290.025381
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.9
  • XLogP3: 2

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.562
  • PSA: 83.06000
  • LogP: 3.14790
  • Vapor Pressure: Not available

2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid Security Information

2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C387213-50mg
2-Chloro-5-[Methyl(Propan-2-Yl)Sulfamoyl]Benzoic Acid
 92316-53-5
50mg
 $ 50.00 2022-06-06
TRC
C387213-100mg
2-Chloro-5-[Methyl(Propan-2-Yl)Sulfamoyl]Benzoic Acid
 92316-53-5
100mg
 $ 95.00 2022-06-06
TRC
C387213-500mg
2-Chloro-5-[Methyl(Propan-2-Yl)Sulfamoyl]Benzoic Acid
 92316-53-5
500mg
 $ 320.00 2022-06-06
Enamine
EN300-11264-0.05g
2-chloro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
 92316-53-5 95%
0.05g
 $42.0 2023-10-26
Enamine
EN300-11264-0.1g
2-chloro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
 92316-53-5 95%
0.1g
 $66.0 2023-10-26
Enamine
EN300-11264-0.25g
2-chloro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
 92316-53-5 95%
0.25g
 $92.0 2023-10-26
Enamine
EN300-11264-0.5g
2-chloro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
 92316-53-5 95%
0.5g
 $175.0 2023-10-26
Enamine
EN300-11264-1.0g
2-chloro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
 92316-53-5 95%
1.0g
 $256.0 2023-02-09
Enamine
EN300-11264-2.5g
2-chloro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
 92316-53-5 95%
2.5g
 $503.0 2023-10-26
Enamine
EN300-11264-5.0g
2-chloro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
 92316-53-5 95%
5.0g
 $743.0 2023-02-09

2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid Related Literature

Related Categories

92316-53-5 (2-Chloro-5-Methyl(Propan-2-Yl)SulfamoylBenzoic Acid) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.